4-(2,4-dichlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide

• IUPAC Name: 4-(2,4-dichlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide
• InChI: InChI=1S/C14H15Cl2N3O2S/c1-2-13-18-19-14(22-13)17-12(20)4-3-7-21-11-6-5-9(15)8-10(11)16/h5-6,8H,2-4,7H2,1H3,(H,17,19,20)
• InChI Key: CUUYNMDJMZQBKO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H15Cl2N3O2S
• Molecular Weight: 360.3 g/mol

Description

4-(2,4-dichlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide, commonly known as Dicamba, is a herbicide used to control broadleaf weeds in agricultural crops. It was first introduced in the 1960s and has since become widely used in the agricultural industry. Dicamba is a selective herbicide that targets broadleaf weeds while leaving grasses unaffected. This feature makes it an attractive option for farmers who want to control weeds without damaging their crops.

Mechanism of Action

Dicamba works by disrupting the growth and development of broadleaf weeds. It mimics the natural plant hormone auxin, which regulates plant growth. When applied to the plant, Dicamba is absorbed and transported throughout the plant, causing abnormal growth and eventually killing the weed.
Biochemical and Physiological Effects:
Dicamba has been shown to have minimal impact on non-target organisms such as insects, birds, and mammals. However, it can be toxic to certain plant species, and caution should be taken when applying it to sensitive crops. Dicamba can also persist in the soil for several months, potentially affecting future crops.

Advantages and Limitations for Lab Experiments

Dicamba is a useful tool for studying the growth and development of plants. It can be used to induce abnormal growth and developmental defects in plants, providing insights into the mechanisms of plant growth and development. However, caution should be taken when using Dicamba, as it can be toxic to certain plant species and can persist in the soil for several months.

Future Directions

1. Development of Dicamba-resistant crops
2. Development of more environmentally friendly herbicides
3. Study of the effects of Dicamba on soil microbiota
4. Investigation of the long-term effects of Dicamba on crop yields and soil health
5. Exploration of the potential use of Dicamba in combination with other herbicides for improved weed control.
In conclusion, Dicamba is a selective herbicide widely used in the agricultural industry to control broadleaf weeds. It works by disrupting the growth and development of weeds and has minimal impact on non-target organisms. Dicamba has been extensively studied for its herbicidal properties and is a useful tool for studying plant growth and development. However, caution should be taken when using Dicamba, as it can be toxic to certain plant species and can persist in the soil for several months. Future research should focus on developing more environmentally friendly herbicides, exploring the potential use of Dicamba in combination with other herbicides, and investigating the long-term effects of Dicamba on crop yields and soil health.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties. It has been found to be effective in controlling a wide range of broadleaf weeds in various crops, including soybeans, cotton, and corn. Dicamba is also used in non-crop areas such as turfgrass, residential lawns, and golf courses.